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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389 Get Quote

CAS Number: 555-31-7

This technical guide provides an in-depth overview of aluminum isopropoxide, a versatile and

widely used reagent in both academic and industrial research. Tailored for researchers,

scientists, and drug development professionals, this document details its chemical properties,

safety information, and key applications, with a focus on experimental protocols and data

presentation.

Chemical and Physical Properties
Aluminum isopropoxide, with the chemical formula Al[OCH(CH₃)₂]₃, is a colorless solid that is a

valuable reagent in organic synthesis.[1] It is commercially available and can be prepared by

the reaction between isopropyl alcohol and aluminum or aluminum trichloride.[1]

The following table summarizes the key physical and chemical properties of aluminum

isopropoxide:
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Property Value

CAS Number 555-31-7

Molecular Formula C₉H₂₁AlO₃

Molecular Weight 204.24 g/mol [2][3]

Appearance White crystalline powder or solid chunks[2][3]

Melting Point 128-133 °C[3]

Boiling Point 125-130 °C at 38 mmHg[3]

Density 1.035 g/mL at 25 °C[2][4]

Flash Point 16 °C (closed cup)[4]

Solubility

Soluble in ethanol, isopropanol, benzene,

toluene, chloroform, and carbon tetrachloride. It

reacts with water.[5][6]

Sensitivity Moisture sensitive[3][5]

Safety Data Sheet Summary
Aluminum isopropoxide is a flammable solid and requires careful handling.[2] The following

table summarizes key safety information. Researchers should always consult the full Safety

Data Sheet (SDS) before use.
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Hazard Category Description

Pictogram GHS02 (Flammable)

Signal Word Danger

Hazard Statements H228: Flammable solid.[4]

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. P240:

Ground/bond container and receiving

equipment. P241: Use explosion-proof

electrical/ventilating/lighting equipment. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[4]

First Aid (Eyes)
Rinse opened eye for several minutes under

running water. Then consult a doctor.[4]

First Aid (Skin)
Immediately wash with water and soap and

rinse thoroughly.[4]

First Aid (Inhalation)

Supply fresh air. If required, provide artificial

respiration. Keep patient warm. Seek immediate

medical advice.[4]

First Aid (Ingestion)

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[4]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Store protected

from moisture in a tightly closed container in a

flammables area.[7]

Incompatibilities
Strong oxidizing agents, strong acids, halogens,

and moisture.[4][7]

Hazardous Decomposition Products
Carbon monoxide, carbon dioxide, and

aluminum oxide.[4][7]
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Key Applications and Experimental Protocols
Aluminum isopropoxide is a cornerstone reagent in several key organic reactions and materials

science preparations.

Meerwein-Ponndorf-Verley (MPV) Reduction
The MPV reduction is a highly chemoselective method for the reduction of aldehydes and

ketones to their corresponding alcohols using aluminum isopropoxide as a catalyst in the

presence of a sacrificial alcohol, typically isopropanol.[8][9] This reaction is valued for its mild

conditions and high selectivity, leaving other functional groups such as esters and acetals

unaffected.[10]

Experimental Protocol: Reduction of an Aromatic Ketone

This protocol is a general representation of an MPV reduction.

Start

Reaction Setup:
- Ketone (1.0 equiv)
- K3PO4 (4.0 equiv)

- Reductant (2.5 equiv)
- 1,4-Dioxane (1.0 M)

Heat Reaction
(e.g., 120 °C, 16 h)

in a sealed vial under N2
Quench Reaction Extraction & Workup Purification

(e.g., chromatography) Isolated Alcohol Product

Click to download full resolution via product page

A general workflow for the Meerwein-Ponndorf-Verley reduction of a ketone.

A specific example involves the reduction of an aromatic ketone where the substrate (0.10

mmol), K₃PO₄ (4.0 equiv), a reductant (2.5 equiv), and 1,4-dioxane (1.0 M) are heated at 120

°C for 16 hours in a sealed vial under a nitrogen atmosphere.[11]

Oppenauer Oxidation
The Oppenauer oxidation is the reverse of the MPV reduction, selectively oxidizing secondary

alcohols to ketones using aluminum isopropoxide as a catalyst in the presence of a carbonyl

compound, such as acetone, which acts as the hydride acceptor.[12] This method is particularly

useful for the oxidation of acid-labile substrates.[13]
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Experimental Protocol: Oxidation of a Secondary Alcohol

The following is a generalized protocol for the Oppenauer oxidation.

Start

Reaction Setup:
- Secondary Alcohol

- Aluminum Isopropoxide
- Acetone (excess)
- Benzene (solvent)

Reflux Reaction Hydrolysis Extraction & Workup Purification
(e.g., crystallization) Isolated Ketone Product

Click to download full resolution via product page

A general workflow for the Oppenauer oxidation of a secondary alcohol.

A detailed procedure for the oxidation of cholesterol to cholestenone involves dissolving

cholesterol in acetone and benzene, followed by the addition of aluminum tert-butoxide in

benzene and heating the mixture.[12]

Sol-Gel Synthesis of Alumina Nanoparticles
Aluminum isopropoxide is a common precursor for the synthesis of alumina (Al₂O₃)

nanoparticles via the sol-gel method. This technique allows for the preparation of high-purity,

high-surface-area materials with controlled particle sizes.[10][14]

Experimental Protocol: Sol-Gel Synthesis of γ-Alumina

This protocol outlines the steps for synthesizing γ-alumina nanoparticles.

Start

Dissolve Aluminum
Isopropoxide in Solvent

(e.g., 1-butanol, tert-butanol,
or 2-propanol)

Add Acetic Acid
and Water for Hydrolysis

Stir to Form
Homogeneous Sol Gelation Dry the Gel Calcination

(e.g., 600 °C for 6 h) γ-Alumina Nanoparticles

Click to download full resolution via product page

A general workflow for the sol-gel synthesis of γ-alumina nanoparticles.
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A typical procedure involves dissolving aluminum isopropoxide in a solvent such as 1-butanol,

tert-butanol, or 2-propanol.[14] Acetic acid is used as a hydrolysis rate controller, and distilled

water is added to initiate the formation of the sol. The weight ratios of reactants are crucial, for

example, AIP:Solvent (1:60), AIP:H₂O (1:1), and AIP:AA (40:1).[14] The resulting gel is then

dried and calcined at a specific temperature (e.g., 600 °C for 6 hours) to obtain the final γ-

alumina nanoparticles.[14]

Conclusion
Aluminum isopropoxide is a multifaceted reagent with significant applications in organic

synthesis and materials science. Its utility in the Meerwein-Ponndorf-Verley reduction and

Oppenauer oxidation provides a powerful tool for the selective transformation of carbonyls and

alcohols, respectively. Furthermore, its role as a precursor in the sol-gel synthesis of alumina

highlights its importance in the development of advanced materials. Proper handling and

adherence to safety protocols are paramount when working with this flammable and moisture-

sensitive compound. This guide serves as a foundational resource for researchers utilizing

aluminum isopropoxide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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